BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 1-Boc-4-(4-
aminophenyl)piperidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

Tert-butyl 4-(4-
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carboxylate
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An In-depth Technical Guide to 1-Boc-4-(4-
aminophenyl)piperidine

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Boc-4-(4-aminophenyl)piperidine, a versatile building block in medicinal
chemistry and materials science. The document details the compound's structural
characteristics, physical constants, and spectroscopic data. Furthermore, it outlines key
experimental protocols for its synthesis and analysis, and discusses its applications, particularly
as a key intermediate in the development of pharmaceuticals. Safety and handling information
is also provided to ensure proper laboratory practice.

Chemical Identity and Structure

1-Boc-4-(4-aminophenyl)piperidine, with the CAS number 170011-57-1, is a bifunctional
molecule featuring a piperidine ring protected with a tert-butyloxycarbonyl (Boc) group and
substituted with a 4-aminophenyl moiety.[1][2] This structure makes it a valuable intermediate
in organic synthesis. The Boc group provides stability and allows for selective reactions, while
the aromatic amine serves as a key functional group for further molecular elaboration.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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